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Compound of Interest

Compound Name: 3-(4-Chlorobenzyl)pyrrolidine
Cat. No.: B1636385
Get Quote

Executive Summary

3-(4-Chlorobenzyl)pyrrolidine is a privileged heterocyclic building block used extensively in
the synthesis of bioactive pharmaceutical ingredients (APIS). Its structural core—a saturated
five-membered nitrogen ring substituted at the

-position with a lipophilic chlorobenzyl group—mimics the pharmacophores of various
neurotransmitter reuptake inhibitors and chemokine receptor antagonists.

This guide outlines the physicochemical profile, validated synthetic routes, quality critical
attributes (CQAS), and sourcing criteria required to integrate this intermediate into drug
discovery workflows.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]1[6][7][8]

The molecule consists of a secondary amine (pyrrolidine) capable of diverse functionalization
(alkylation, acylation, sulfonylation) and a 4-chlorobenzyl moiety that provides metabolic
stability and halogen-bonding potential in protein binding pockets.
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Table 1: Molecular Specifications

Property Specification

Chemical Name 3-(4-Chlorobenzyl)pyrrolidine
CAS Number 356558-17-3

Molecular Formula C11H14CIN

Molecular Weight 195.69 g/mol

Chiral center at C3.[1] (Note: CAS 356558-17-3
Stereochemistry typically refers to the racemate unless specified
as (R) or (9)).

Boiling Point (Pred.) 288.4 £ 15.0 °C (760 mmHg)

Density (Pred.) 1.118 + 0.06 g/cm?3

pKa (Conj. Acid) ~9.5 (Typical for secondary pyrrolidines)
Solubility Soluble in DCM, MeOH, DMSO; limited

solubility in water (free base).

Synthetic Pathways & Manufacturing Logic

To ensure supply chain resilience, researchers must understand how this compound is
synthesized. There are two primary industrial routes: the Classical Cyclization Route (scalable,
lower cost) and the Modern Cross-Coupling Route (high modularity).

Pathway A: The Malonate Cyclization (Scalable)

This route is preferred for bulk manufacturing. It involves the alkylation of a malonate ester with
4-chlorobenzyl chloride, followed by Michael addition to acrylonitrile (or acrylate), reductive
cyclization, and decarboxylation.

Pathway B: Negishi Cross-Coupling (Modular)

Used when specific chirality is required from the start. A protected 3-iodopyrrolidine (or 3-
triflate) is coupled with 4-chlorobenzyl zinc reagents. This method preserves stereochemistry if
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the starting pyrrolidine is enantiopure.

Visualization: Synthetic Workflow (Pathway A)
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Figure 1: The Malonate-Nitrile route allows for the construction of the pyrrolidine ring after
installing the benzyl group, avoiding complex coupling steps.

Medicinal Chemistry Applications

The 3-benzylpyrrolidine motif is a "privileged scaffold" in drug design, often serving as a
bioisostere for piperidines or as a conformational restrictor for linear amines.

Neurotransmitter Transporter Inhibitors

The 4-chlorobenzyl group provides essential lipophilic contacts in the orthosteric binding sites
of monoamine transporters (MATSs). Analogs of this compound have shown affinity for:

e GlyT1 (Glycine Transporter 1): Used in schizophrenia research to potentiate NMDA receptor
signaling.

o SERT/NET (Serotonin/Norepinephrine Transporters): The scaffold mimics the "phenyl ring +
basic nitrogen" pharmacophore found in antidepressants like venlafaxine, but with a rigidified
pyrrolidine core.
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Chemokine Receptor Antagonists

Substituted pyrrolidines are key intermediates in the synthesis of CCR5 and CXCR4
antagonists (e.g., antiviral or anti-metastatic agents).[2] The secondary amine is typically
acylated or sulfonylated to link with other pharmacophores, while the chlorobenzyl group
occupies a hydrophobic pocket.

NK-3 Receptor Antagonists

Patents indicate the utility of 3-substituted pyrrolidines in developing Neurokinin-3 (NK-3)
antagonists, investigated for treating sex-hormone disorders and schizophrenia.

Sourcing & Quality Assurance (CQA)

When procuring CAS 356558-17-3, "purity” is insufficient as a specification. Researchers must
validate the following Critical Quality Attributes (CQAS) to prevent assay interference.

Table 2: Sourcing Specifications Checklist
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Attribute Acceptance Criteria Rationale

Impurities (e.g., uncyclized
) linear amines) can act as false
Purity (HPLC) >97.0% -~ o )
positives in biochemical

assays.

CAS 356558-17-3 is often sold
as a racemate. If you require

3R) or (3S), you must speci
CRITICAL.: Verify Racemate (3R) or (35). ¥ peciy

Chirality ] this explicitly. Using a
vs. Enantiomer )
racemate in late-stage
optimization will dilute potency

by 50%.

Free Base: Liquid/Qil (prone to
oxidation). HCI Salt: Solid

Salt Form Free Base vs. HCI (stable, hygroscopic).
Recommendation: Purchase

HCI salt for storage stability.

If synthesized via Pathway B

(Negishi) or Pathway A (Raney
Residual Metal <10 ppm (Pd, Ni, Zn) Ni), residual metals can

interfere with downstream

biological assays.

Safety & Handling Protocols

Signal Word:WARNING

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).

o Storage: Store under inert atmosphere (Argon/Nitrogen) at 2—8°C. Secondary amines absorb
CO: from the air to form carbamates; keep tightly sealed.

e Handling:
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o Use only in a chemical fume hood.
o Avoid contact with strong oxidizing agents.

o In case of contact with eyes, rinse immediately with plenty of water and seek medical
advice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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